Cas no 2138369-02-3 (2-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde)

• Product Name: 2-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde
• CAS No: 2138369-02-3
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 6273173
• PubChem ID: 165486008
• Update Time: 2025-07-18

2-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde
• 2-[4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-yl]benzaldehyde
• 2138369-02-3
• EN300-1124766

• Inchi： 1S/C17H21NO/c1-17(18-11-4-12-18)9-7-14(8-10-17)16-6-3-2-5-15(16)13-19/h2-3,5-7,13H,4,8-12H2,1H3
• InChI Key： AQODQUJLISWQJV-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1=CCC(C)(CC1)N1CCC1

Computed Properties

• Exact Mass: 255.162314293g/mol
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde

Chemical Profile of 2-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde (CAS No. 2138369-02-3)

2-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 2138369-02-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzaldehyde derivatives class, characterized by the presence of an aldehyde functional group attached to a benzene ring. The unique structural features of this molecule, including the azetidin-1-yl and 4-methylcyclohex-1-en substituents, contribute to its distinct chemical properties and potential biological activities.

The synthesis of 2-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the azetidinone ring into the molecular framework enhances its potential for interactions with biological targets, such as enzymes and receptors. This structural motif is known to influence both the solubility and bioavailability of pharmaceutical compounds, making it a valuable component in drug design.

The 4-methylcyclohexenyl moiety further contributes to the compound's stereochemical diversity, which is critical for achieving optimal pharmacological effects. The presence of a double bond in this group allows for geometric isomerism, which can significantly impact the compound's binding affinity and metabolic stability. These structural attributes make 2-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzaldehyde derivatives due to their diverse biological activities. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and antioxidant properties, among others. The incorporation of an azetidinone ring into benzaldehyde derivatives has been shown to enhance their ability to modulate biological pathways associated with various diseases.

One of the most compelling aspects of 2-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde is its potential application in the field of oncology. Preliminary research suggests that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation. The unique structural features of this molecule allow it to interact with target proteins in a manner that disrupts malignant growth processes. Further preclinical studies are warranted to elucidate its mechanism of action and assess its therapeutic efficacy.

The compound's chemical properties also make it an attractive scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how modifications to the azetidinone and 4-methylcyclohexenyl substituents might enhance binding affinity or improve pharmacokinetic profiles. This approach has been successfully applied in other areas of medicinal chemistry, leading to the discovery of several high-affinity ligands with therapeutic potential.

Another area where 2-4-(azetidin-1-yl)-4-methylcyclohexenylbenzaldehyde shows promise is in neurodegenerative disease research. Emerging evidence indicates that benzaldehyde derivatives can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier and interact with central nervous system targets makes it a compelling candidate for further exploration.

The synthesis and characterization of 2-(Azetidin - 1 - yl) - 4 - methyl cyclo hex - 1 - en - 1 - yl benzaldehyde (CAS No: 2138369 - 02 - 3) have been optimized to ensure high yield and purity, making it suitable for both research and industrial applications. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm its molecular structure and purity.

The pharmacokinetic profile of this compound is also an important consideration in drug development. Studies have shown that benzaldehyde derivatives can exhibit varying degrees of absorption, distribution, metabolism, and excretion (ADME) properties depending on their structural composition. Understanding these parameters is crucial for predicting how the compound will behave in vivo and for designing effective dosing regimens.

In conclusion, 2-(Azetidin - 1 - yl) - 4 - methyl cyclo hex - 1 - en - 1 - yl benzaldehyde (CAS No: 2138369 - 02 - 3) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. Continued investigation into its biological activities and pharmacological effects will further elucidate its therapeutic promise.